![molecular formula C18H16FN3O6S B2403530 N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide CAS No. 895482-36-7](/img/structure/B2403530.png)
N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide
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Description
N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C18H16FN3O6S and its molecular weight is 421.4. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Anti-Enzymatic Applications
- Antibacterial Properties : The compound has shown potential in the field of antibacterial applications. Research by Nafeesa et al. (2017) synthesized a series of derivatives including this compound, finding them to be effective against certain strains of gram-negative and gram-positive bacteria (Nafeesa et al., 2017). Similarly, Iqbal et al. (2017) synthesized acetamide derivatives bearing the oxadiazole nucleus, which exhibited moderate antibacterial activities, especially against Gram-negative strains (Iqbal et al., 2017).
- Anti-Enzymatic Potential : The compound and its derivatives have been evaluated for their potential in inhibiting enzymes. Gul et al. (2017) synthesized a series of derivatives that showed low potential against the lipoxygenase (LOX) enzyme, indicating an avenue for further exploration in enzyme inhibition (Gul et al., 2017).
Antimicrobial and Hemolytic Activity
- Antimicrobial Potential : Research has shown that derivatives of this compound have significant antimicrobial properties. Parikh and Joshi (2014) found that certain derivatives exhibited high potency against a broad panel of bacterial and fungal strains (Parikh & Joshi, 2014).
- Hemolytic Activity : The hemolytic activity of these derivatives is a critical aspect, as studies by Khalid et al. (2016) demonstrated. Their research synthesized N-substituted derivatives which exhibited moderate to significant activity against Gram-negative and Gram-positive bacteria, along with an assessment of their hemolytic activity (Khalid et al., 2016).
Pharmaceutical Applications
- Anticancer Evaluation : A study by Zyabrev et al. (2022) on derivatives of this compound highlighted their potential in anticancer applications, showing activity against specific cancer cell lines (Zyabrev et al., 2022).
- Anti-Inflammatory Activity : Sunder and Maleraju (2013) synthesized derivatives that displayed significant anti-inflammatory activity, marking its potential in treating inflammation-related conditions (Sunder & Maleraju, 2013).
Properties
IUPAC Name |
N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)sulfonylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O6S/c1-26-12-5-8-14(15(9-12)27-2)17-21-22-18(28-17)20-16(23)10-29(24,25)13-6-3-11(19)4-7-13/h3-9H,10H2,1-2H3,(H,20,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMOHZYUKQOEUHA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NN=C(O2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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